(3E)-3-(2-{[(4-ethylphenyl)amino](oxo)acetyl}hydrazinylidene)-N-(3-methoxyphenyl)butanamide

• Molecular Formula: C21H24N4O4
• Molecular Weight: 396.4 g/mol
• IUPAC Name: N-(4-ethylphenyl)-N'-[(E)-[4-(3-methoxyanilino)-4-oxobutan-2-ylidene]amino]oxamide
• InChI: InChI=1S/C21H24N4O4/c1-4-15-8-10-16(11-9-15)23-20(27)21(28)25-24-14(2)12-19(26)22-17-6-5-7-18(13-17)29-3/h5-11,13H,4,12H2,1-3H3,(H,22,26)(H,23,27)(H,25,28)/b24-14+
• InChI Key: CHAPPQHWVIIUJK-ZVHZXABRSA-N
• Isomeric SMILES: CCC1=CC=C(C=C1)NC(=O)C(=O)N/N=C(\C)/CC(=O)NC2=CC(=CC=C2)OC
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)C(=O)NN=C(C)CC(=O)NC2=CC(=CC=C2)OC

Description

3-{(E)-2-[2-(4-ETHYLANILINO)-2-OXOACETYL]HYDRAZONO}-N-(3-METHOXYPHENYL)BUTANAMIDE is a complex organic compound with potential applications in various fields such as chemistry, biology, and medicine. This compound is characterized by its unique structure, which includes an ethylanilino group, a methoxyphenyl group, and a hydrazono group, making it a subject of interest for researchers.

Preparation Methods

The synthesis of 3-{(E)-2-[2-(4-ETHYLANILINO)-2-OXOACETYL]HYDRAZONO}-N-(3-METHOXYPHENYL)BUTANAMIDE involves multiple steps, typically starting with the preparation of intermediate compounds. One common synthetic route includes the reaction of 4-ethylaniline with an appropriate acylating agent to form an intermediate, which is then reacted with hydrazine derivatives under controlled conditions to yield the final product. Industrial production methods may involve optimization of reaction conditions such as temperature, pressure, and the use of catalysts to enhance yield and purity.

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: It can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions depending on the reagents and conditions used.

Common reagents and conditions for these reactions include organic solvents like ethanol or dichloromethane, and catalysts such as palladium on carbon. Major products formed from these reactions depend on the specific reaction pathway and conditions.

Scientific Research Applications

3-{(E)-2-[2-(4-ETHYLANILINO)-2-OXOACETYL]HYDRAZONO}-N-(3-METHOXYPHENYL)BUTANAMIDE has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound may be studied for its potential biological activity, including antimicrobial or anticancer properties.

Medicine: Research may focus on its potential therapeutic applications, such as drug development for specific diseases.

Industry: It can be used in the development of new materials or as a precursor in the synthesis of industrial chemicals.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. For instance, it may inhibit certain enzymes or receptors, leading to a biological effect. The exact molecular targets and pathways depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

When compared to similar compounds, 3-{(E)-2-[2-(4-ETHYLANILINO)-2-OXOACETYL]HYDRAZONO}-N-(3-METHOXYPHENYL)BUTANAMIDE stands out due to its unique structural features. Similar compounds include:

3-(4-ETHYLANILINO)-1-(4-METHYLPHENYL)-1-PROPANONE: This compound shares the ethylanilino group but differs in other structural aspects.

Other hydrazono derivatives: These compounds have similar hydrazono groups but differ in their substituents and overall structure.

The uniqueness of 3-{(E)-2-[2-(4-ETHYLANILINO)-2-OXOACETYL]HYDRAZONO}-N-(3-METHOXYPHENYL)BUTANAMIDE lies in its specific combination of functional groups, which may confer distinct chemical and biological properties.